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Compound of Interest

Compound Name: C(Yigsr)3-NH2

Cat. No.: B126921

Disclaimer: A specific Safety Data Sheet (SDS) for C(YIGSR)3-NH2 was not located. The
following guidance is based on the SDS for Laminin Peptide YIGSR-NH2 and general best
practices for handling peptides and chemicals with unknown toxicological profiles. It is
imperative to treat any substance with unknown properties as potentially hazardous.

The peptide YIGSR-NH2 is a sequence derived from laminin and is used in research for its
anticancer and anti-metastatic properties.[1] While a specific SDS for a trimer of this peptide
("C(Yigsr)3-NH2") is not available, the SDS for the monomer YIGSR-NH2 states that it is not
classified as a hazardous substance but may cause respiratory, skin, and eye irritation.[2]
Therefore, appropriate personal protective equipment and handling procedures are essential.

Personal Protective Equipment (PPE) Summary

Proper PPE is the first line of defense against potential exposure.[3][4] The following table
summarizes the recommended PPE for handling C(YIGSR)3-NH2 in both its solid (lyophilized)
and liquid (reconstituted) forms.
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Task

Form of C(YIGSR)3-
NH2

Required PPE

Rationale

Weighing and
Aliguoting

Solid (Lyophilized

Powder)

- Nitrile Gloves- Lab
Coat- Safety Goggles
with side shields- N95
Respirator or work in

a chemical fume hood

To prevent inhalation
of fine particles and to
protect skin and eyes
from contact.[5][6][7]

Reconstitution and

Dilution

Solid and Liquid

- Nitrile Gloves- Lab

Coat- Safety Goggles

To protect against
splashes of the
solvent and the

peptide solution.[3][6]

- Nitrile Gloves- Lab

Standard laboratory

practice to prevent

Experimental Use Liquid contamination and
Coat- Safety Goggles )
accidental exposure.
[8]
- Nitrile Gloves
(double-gloving To ensure maximum
) ) o recommended)- Lab protection during
Spill Cleanup Solid or Liquid i
Coat- Safety Goggles- cleanup of a potential
N95 Respirator (for hazard.[9]
solid spills)
To protect against
] ) o - Nitrile Gloves- Lab contact with
Waste Disposal Solid or Liquid

Coat- Safety Goggles

contaminated waste

materials.

Operational Protocols

Adherence to standardized protocols is critical for ensuring safety and experimental integrity.

Receiving and Storage Protocol
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Inspection: Upon receipt, inspect the container for any damage or leaks. If the container is
compromised, contact your institution's Environmental Health and Safety (EH&S) office.

Labeling: Ensure the container is clearly labeled with the chemical name (C(YIGSR)3-NH2),
date of receipt, and any known hazards.[10][11]

Storage: Store the lyophilized peptide in a tightly sealed container at -20°C for long-term
stability.[1][7][9] The storage location should be clearly marked and away from incompatible
chemicals.[10]

Experimental Workflow: Reconstitution and Use

Preparation: Before handling, ensure the designated work area (preferably a chemical fume
hood or a well-ventilated space) is clean and uncluttered.[8] Don the appropriate PPE as
outlined in the table above.

Equilibration: Allow the sealed vial of lyophilized peptide to warm to room temperature in a
desiccator before opening. This prevents condensation of moisture, which can degrade the
peptide.[12]

Weighing: Quickly weigh the desired amount of peptide in a clean, tared container. Avoid
creating dust.[7]

Reconstitution: Add the appropriate sterile, oxygen-free solvent (e.g., sterile water or a
recommended buffer) to the peptide.[9][12] Gently swirl or sonicate briefly to dissolve; do not
shake vigorously.[9]

Aliquoting: To avoid repeated freeze-thaw cycles, divide the reconstituted peptide solution
into single-use aliquots.[9]

Short-term Storage: Store reconstituted aliquots at 2-8°C for short-term use or at -20°C or
lower for long-term storage.[9]

Documentation: Record all handling and preparation steps in a laboratory notebook.

Caption: Workflow for safe handling and preparation of C(YIGSR)3-NH2.

Disposal Plan
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Proper disposal of chemical waste is crucial to prevent environmental contamination and
ensure regulatory compliance.[13]

Waste Segregation and Disposal Protocol

« ldentify Waste Streams: Segregate waste into three main categories:
o Solid Waste: Contaminated consumables such as gloves, pipette tips, and empty vials.
o Liquid Waste: Unused or expired peptide solutions and contaminated buffers.
o Sharps Waste: Contaminated needles or glass slides.[14]

e Solid Waste Disposal:

o Collect all contaminated solid waste in a designated, clearly labeled hazardous waste bag
or container.[15]

o Do not mix with general laboratory trash.
e Liquid Waste Disposal:

o Collect all agueous liquid waste containing the peptide in a dedicated, sealed, and clearly
labeled hazardous waste container.[16]

o Do not dispose of peptide solutions down the sanitary sewer unless explicitly permitted by
your institution's EH&S office and local regulations.[16][17]

e Sharps Waste Disposal:
o Place all contaminated sharps in a designated, puncture-resistant sharps container.[14]
» Final Disposal:

o Arrange for pickup and disposal of all hazardous waste through your institution's EH&S
department.[11][13] Ensure all containers are properly labeled for pickup.[11] In some
cases, incineration by a licensed facility may be required.[7]

Caption: Waste segregation and disposal plan for C(YIGSR)3-NH2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b126921#personal-protective-equipment-for-handling-
c-yigsr-3-nh2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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